3-(Dimethylamino)-4-hydroxybenzaldehyde

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 3-(dimethylamino)-4-hydroxybenzaldehyde
• InChI: InChI=1S/C9H11NO2/c1-10(2)8-5-7(6-11)3-4-9(8)12/h3-6,12H,1-2H3
• InChI Key: OENCWQXOHYCTIO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC(=C1)C=O)O

Description

3-(Dimethylamino)-4-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the compound (2) (1.20 g, 5.74 mmol) obtained above in tetrahydrofuran (25 ml) and 1N hydrochloric acid (15 ml) was stirred at 80° C. for 2 hours. After being cooled, the mixture was slowly poured into a saturated aqueous solution of sodium hydrogencarbonate and extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous magnesium sulfate. The solution was concentrated and used for the next reaction without purification.